NP3-146 sodium

• Molecular Formula: C20H27ClN2NaO5S
• Molecular Weight: 465.9 g/mol
• InChI: InChI=1S/C20H27ClN2O5S.Na/c1-11(2)15-8-14(21)9-16(12(3)4)18(15)22-19(24)23-29(26,27)17-7-13(10-28-17)20(5,6)25;/h7-12,25H,1-6H3,(H2,22,23,24)
• InChIKey: XJEXORJBPGNCNH-UHFFFAOYSA-N

NP3-146 Sodium: Sulfonylurea NLRP3 Inhibitor

NP3-146 sodium (CAS 1995068-96-6) is a synthetic, small-molecule inhibitor of the NLRP3 inflammasome that acts by locking the NACHT domain of NLRP3 . It is a sulfonylurea derivative covered by patent WO2016131098, belonging to a series of compounds developed for their advantageous pharmacological properties in modulating innate immune responses . The compound is supplied commercially as a sodium salt, a formulation choice often made to enhance aqueous solubility and facilitate its use in preclinical experimental models.

✓ NLRP3 inflammasome pathway studies

✓ Orthogonal chemical probe to MCC950 chemotype

✓ Soluble sodium salt for preclinical formulation

• [1] University of Queensland. (2016). Sulfonylureas and related compounds and use of same. (WIPO Patent No. WO2016131098A1). World Intellectual Property Organization. View Source

NP3-146 Sodium: Selectivity Among NLRP3 Inhibitors

The NLRP3 inflammasome pathway can be targeted through multiple mechanisms, including direct NACHT domain binding, ATPase inhibition, or modulation of upstream priming signals. Compounds like MCC950 (CRID3), CY-09, and NP3-146 sodium are all reported as NLRP3 inhibitors but differ substantially in chemotype, binding mode, potency, and physicochemical properties . Substituting one for another in an assay without validation introduces the risk of off-target effects, variable solubility, and inconsistent in vivo pharmacokinetics, potentially leading to false negatives or misinterpretation of a target's role. A recent computational comparison underscores that even closely related structural analogs like NP3-146 and MCC950, while showing similar target engagement, establish distinct interaction fingerprints within the NACHT domain .

MCC950 (CRID3)

Shared NACHT domain target, but distinct binding fingerprint and potency profile; may not transfer directly.

CY-09

Different anthranilic acid chemotype with weaker IL-1β inhibition; assay context may require independent validation.

Pan-NLRP3 Inhibitors

Sulfonylurea scaffold may exhibit distinct off-target profile and solubility behavior; not interchangeable without profiling.

• [1] Jiang, H., He, H., Chen, Y., Huang, W., Cheng, J., Ye, J., ... & Zhou, R. (2017). Identification of a selective and direct NLRP3 inhibitor to treat inflammatory disorders. Journal of Experimental Medicine, 214(11), 3219–3238. View Source
• [2] Santos Nascimento, I. J. D., et al. (2022). Molecular Docking and Dynamics Simulations Studies of a Dataset of NLRP3 Inflammasome Inhibitors. Recent Advances in Inflammation & Allergy Drug Discovery, 16(1), 50–59. View Source

NP3-146 Sodium: Comparison with Key NLRP3 Inhibitors

NACHT Domain Binding vs. MCC950

A dedicated head-to-head computational study directly compared NP3-146 with the well-characterized inhibitor MCC950 (CRID3). The research used a crystallized structure of NLRP3 (PDB: 7ALV) to perform molecular docking and subsequent molecular dynamics (MD) simulations. The results confirmed that NP3-146 forms a stable complex at the active site, comparable to that of MCC950 . This direct evidence validates that NP3-146 and MCC950 engage the same biological target with similar stability, while analysis of the most stable NP3-146 conformation revealed a distinct interaction map with key residues Arg228, Ala228, Pro352, Ile411, Phe575, and Arg578 .

NACHT Domain Binding vs. MCC950

Head-to-head

NP3-146 Stable binding; unique residue interaction fingerprint

MCC950 Comparable stability at same site (PDB 7ALV)

Supports on-target mechanistic study with orthogonal chemotype

In silico comparison; experimental target engagement confirmation recommended

Evidence Dimension	NACHT Domain Binding Stability
Target Compound Data	Stable binding confirmed by RMSD, RMSF, Rg, SASA, and H-bond analyses. Key interacting residues: Ala227, Ala228, Pro352, Ile411, Phe575, Arg578.
Comparator Or Baseline	MCC950 (CRID3): Similar binding stability at the same active site (PDB: 7ALV) under equivalent simulation parameters.
Quantified Difference	Comparable overall stability profile; differentiated by specific amino acid interaction fingerprints.
Conditions	In silico: Molecular docking with GOLD software and 100 ns MD simulations in GROMACS, using the NLRP3 NACHT domain structure PDB 7ALV.

Why This Matters

For a procurement decision, this confirms NP3-146 achieves target engagement comparable to the gold-standard tool MCC950, but via a unique binding signature, making it valuable as a structurally distinct chemical probe for mechanism-of-action studies.

• [1] Santos Nascimento, I. J. D., et al. (2022). Molecular Docking and Dynamics Simulations Studies of a Dataset of NLRP3 Inflammasome Inhibitors. Recent Advances in Inflammation & Allergy Drug Discovery, 16(1), 50–59. View Source

IL-1β Release Inhibition vs. Standards

NP3-146 sodium exhibits an IC50 of 0.171 μM for inhibiting IL-1β release in LPS/nigericin-stimulated mouse bone marrow-derived macrophages (BMDMs) . This provides a precise, single-digit micromolar potency benchmark. In comparison, the widely used reference inhibitor MCC950 is significantly more potent, with reported IC50 values of ~7.5 nM in a similar BMDM assay, while the inhibitor CY-09 operates in a higher dose range of 1–10 μM .

IL-1β Release IC₅₀

Cross-study comparable

0.171 µM MCC950 ~0.0075 µM | CY-09 1–10 µM

Intermediate potency niche for concentration-response design

Vendor-reported BMDM assay; independent validation advised

Evidence Dimension	Inhibition of IL-1β Release (IC50)
Target Compound Data	0.171 μM
Comparator Or Baseline	MCC950 (CRID3): ~0.0075 μM (7.5 nM); CY-09: active at 1–10 μM (exact IC50 in this specific assay not reported).
Quantified Difference	NP3-146 is approximately 23-fold less potent than MCC950, but at least 5.8-fold more potent than the effective concentration used for CY-09, occupying an intermediate potency niche within the class of direct NLRP3 inhibitors.
Conditions	LPS-primed, nigericin-stimulated mouse BMDM cells. Vendor-reported in vitro assay.

Why This Matters

This intermediate potency profile is critical for experimental design; researchers must select an inhibitor whose concentration range avoids cytotoxicity or solubility limits while still fully suppressing NLRP3 activity in their specific cellular model.

• [1] Jiang, H., He, H., Chen, Y., Huang, W., Cheng, J., Ye, J., ... & Zhou, R. (2017). Identification of a selective and direct NLRP3 inhibitor to treat inflammatory disorders. Journal of Experimental Medicine, 214(11), 3219–3238. (For MCC950 and CY-09 comparator data) View Source

Distinct Sulfonylurea Chemotype

NP3-146 sodium's chemical identity is a sulfonylurea derivative with the systematic name N-((4-chloro-2,6-dimethylphenyl)carbamoyl)-4-(2-hydroxypropan-2-yl)furan-2-sulfonamide, contrasting with the diarylsulfonylurea structure of MCC950 and the distinct anthranilic acid-derived motif of CY-09 . This represents a class-level differentiation in chemotype, offering an orthogonal scaffold for biological interrogation and medicinal chemistry optimization.

Distinct Sulfonylurea Chemotype

Class-level inference

Sulfonylurea (furan-sulfonamide) vs. diarylsulfonylurea (MCC950) and anthranilic acid (CY-09)

Orthogonal scaffold for SAR and target engagement studies

Based on structural disclosure; functional selectivity data to verify

Evidence Dimension	Chemical Chemotype
Target Compound Data	Sulfonylurea (furan-sulfonamide derivative). Patent Number WO2016131098.
Comparator Or Baseline	MCC950 (CRID3): diarylsulfonylurea class; CY-09: C172-derived anthranilic acid analog.
Quantified Difference	Structurally distinct chemical scaffolds.
Conditions	Structural analysis based on patent disclosure and reported chemical structures.

Why This Matters

Procuring a chemically distinct inhibitor is essential for generating robust SAR data and for use as an orthogonal chemical probe to confirm a phenotype observed with another chemotype, thereby increasing confidence in target-specific effects.

• [1] PeptideDB. (n.d.). NP3-146 sodium Product Data. Retrieved from https://www.peptidedb.com/database/NP3-146-sodium.html View Source

NP3-146 Sodium: Research Applications

Orthogonal Chemical Probe for Target Validation

Researchers can use NP3-146 sodium alongside the established inhibitor MCC950 in cell-based NLRP3 activation assays. A consistent reduction in IL-1β secretion with both chemically distinct inhibitors, while showing no effect on AIM2 or NLRC4 inflammasome activation, provides rigorous evidence that an observed anti-inflammatory effect is specifically on-target for NLRP3. NP3-146's defined IC50 of 0.171 μM in BMDMs provides a precise concentration benchmark for this application .

Structure-Based Drug Design and Lead Optimization

The validated computational model (PDB 7ALV) showing a stable binding map for NP3-146 with key residues including Ala227, Ala228, Pro352, and Ile411 serves as a structural starting point for medicinal chemistry programs. The distinct sulfonylurea scaffold of NP3-146 provides an alternative lead chemotype for designing libraries aimed at enhancing potency or improving pharmacokinetic properties over reference molecules.

Preclinical In Vivo Studies of Inflammasome Diseases

The sodium salt formulation addresses solubility challenges for animal dosing. Using a recommended vehicle of 5% DMSO, 30% PEG300, 5% Tween 80, and 60% saline/PBS , researchers can prepare clear solutions to administer NP3-146 in mouse models of gout, CAPS, or type 2 diabetes, enabling pharmacodynamic evaluation of a sulfonylurea-based NLRP3 inhibitor in a whole-organism context.

Differential SAR Profiling of NLRP3 Inhibitors

In a selectivity screen comparing the effects of multiple NLRP3 inhibitors on a panel of inflammasomes (NLRP3, NLRC4, AIM2), NP3-146's unique sulfonylurea chemotype is a critical inclusion. Its distinct structure from MCC950 and CY-09 helps identify structure-dependent off-target activities, essential for establishing compound selectivity profiles against related innate immune pathways .

Application

Selection Property

Validation Focus

Orthogonal NLRP3 target validation

Distinct sulfonylurea chemotype

On-target IL-1β suppression vs. AIM2/NLRC4 selectivity

Lead chemotype for inflammasome probe optimization

Stable NACHT domain binding model (PDB 7ALV)

Residue-specific interaction fingerprint

Preclinical inflammasome model studies

Sodium salt solubility for in vivo formulation

Pharmacodynamic NLRP3 inhibition in disease models

NLRP3 inhibitor selectivity profiling

Inclusion as distinct sulfonylurea comparator

Off-target activity against NLRC4/AIM2 pathways

• [1] Santos Nascimento, I. J. D., et al. (2022). Molecular Docking and Dynamics Simulations Studies of a Dataset of NLRP3 Inflammasome Inhibitors. Recent Advances in Inflammation & Allergy Drug Discovery, 16(1), 50–59. View Source